Cas no 2165-19-7 (N-(2,3-dihydro-1,4-benzodioxin-2-yl)methylguanidine)

N-(2,3-dihydro-1,4-benzodioxin-2-yl)methylguanidine structure
2165-19-7 structure
Product Name:N-(2,3-dihydro-1,4-benzodioxin-2-yl)methylguanidine
CAS No:2165-19-7
MF:C10H13N3O2
MW:207.229121923447
MDL:MFCD00865888
CID:257721
PubChem ID:16564
Update Time:2025-04-19

N-(2,3-dihydro-1,4-benzodioxin-2-yl)methylguanidine Chemical and Physical Properties

Names and Identifiers

    • Guanidine,N-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-
    • 2-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)guanidine
    • GUANOXAN
    • 2-Guanidinmethyl-2,3-dihydro-benzo<1,4>dioxin
    • 2-Guanidinomethyl-2,3-dihydro-benzo-<1,4>dioxin
    • debrisoquin
    • Envacar
    • Guanoxane
    • Guanoxon
    • N-(2,3-dihydro-1,4-benzodioxin-2-yl)methylguanidine
    • GUANOXAN [MI]
    • Guanidine, ((2,3-dihydro-1,4-benzodioxin-2-yl)methyl)-
    • Guanoxan [INN:BAN]
    • BRN 1251616
    • FT-0669078
    • 2165-19-7
    • EN300-9433372
    • NCGC00160462-01
    • 9V0MRL0R5Y
    • 2-Guanidinomethyl-1,4-benzodioxan
    • NS00007706
    • 1-((2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methyl)guanidine
    • SMR004703270
    • N-((2,3-Dihydro-1,4-benzodioxin-2-yl)methyl)guanidine
    • (1,4-Benzodioxan-2-ylmethyl)guanidine
    • AKOS026850122
    • Q3778223
    • Guanoxanum
    • HIUVKVDQFXDZHU-UHFFFAOYSA-N
    • 5-19-08-00404 (Beilstein Handbook Reference)
    • SCHEMBL310657
    • Guanoxanum [INN-Latin]
    • CAS-2165-19-7
    • ((2,3-Dihydro-1,4-benzodioxin-2-yl)methyl)guanidine
    • CHEBI:134871
    • 2-(2, 3-dihydro-1, 4-benzodioxin-3-ylmethyl)guanidine
    • N-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]guanidine
    • GUANIDINE, (1,4-BENZODIOXAN-2-YLMETHYL)-
    • Envacar (Salt/Mix)
    • CHEMBL76725
    • DB13211
    • MLS006011489
    • GUANOXAN [INN]
    • SR-01000945210
    • GUANOXAN [WHO-DD]
    • GUANIDINE, (2,3-DIHYDRO-1,4-BENZODIOXIN-2-YLMETHYL)-
    • DTXSID3046166
    • Tox21_111831
    • Guanoxano
    • DTXCID1026166
    • Guanoxano [INN-Spanish]
    • SR-01000945210-1
    • UNII-9V0MRL0R5Y
    • MDL: MFCD00865888
    • Inchi: 1S/C10H13N3O2/c11-10(12)13-5-7-6-14-8-3-1-2-4-9(8)15-7/h1-4,7H,5-6H2,(H4,11,12,13)
    • InChI Key: HIUVKVDQFXDZHU-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2OCC1C/N=C(\N)/N

Computed Properties

  • Exact Mass: 207.10100
  • Monoisotopic Mass: 207.100777
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.9
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.4
  • Melting Point: 164-165°
  • Boiling Point: 389.9°Cat760mmHg
  • Flash Point: 189.6°C
  • Refractive Index: 1.639
  • PSA: 80.36000
  • LogP: 1.50040

N-(2,3-dihydro-1,4-benzodioxin-2-yl)methylguanidine Pricemore >>

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